Cas no 542-28-9 (δ-Valerolactone)

δ-Valerolactone Properties

Names and Identifiers

• Tetrahydro-2H-pyran-2-one
• 4-HYDROXYPENTANOIC ACID LACTONE
• 4-HYDROXYVALERIC ACID G-LACTONE
• 4-PENTANOLIDE
• 4-VALEROLACTONE
• DELTA-VALEROLACTONE
• D-VALEROLACTONE
• FEMA 3103
• GAMMA-METHYL-GAMMA-BUTYROLACTONE
• GAMMA-PENTANOLACTONE
• GAMMA-VALEROLACTONE
• G-VALEROLACTONE
• TETRAHYDRO-2H-2-PYRANONE
• VALEROLACTONE, GAMMA-
• 1,2-pyrone,tetrahydro-
• 1-Oxacyclohexan-2-one
• 2H-pyran-2-one,tetrahydro-
• 5-Hydroxypentanoic acid delta-lactone
• 5-pentanolide
• δ-Valerolactone
• DVL delta-Valerolactone
• +Expand

• MDL： MFCD00006645
• InChIKey： OZJPLYNZGCXSJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O2/c6-5-3-1-2-4-7-5/h1-4H2
• SMILES： C1CCOC(=O)C1
• BRN： 106436

Computed Properties

• Exact Mass: 100.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 7
• Complexity: 78.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.71350
• PSA: 26.30000
• Refractive Index: n20/D 1.457(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 226-229 °C(lit.)
  58-60 °C/0.5 mmHg(lit.)
• Melting Point: −13-−12 °C (lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.079 g/mL at 25 °C(lit.)

δ-Valerolactone Security Information

• Symbol: GHS05
• RTECS：LU3580000
• WGK Germany：3
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：−20°C
• Risk Phrases： 41
• Signal Word：Danger
• TSCA：Yes

δ-Valerolactone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters